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Compound of Interest

Compound Name: Ethyl phenylpropiolate

Cat. No.: B1208040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl
phenylpropiolate (CAS No. 2216-94-6), a valuable reagent in organic synthesis. Adherence to

these protocols is crucial for ensuring laboratory safety and maintaining the integrity of

experimental results.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of Ethyl phenylpropiolate is

fundamental to its safe handling. This data is summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₀O₂ [1][2]

Molecular Weight 174.20 g/mol [1][3]

Appearance
Clear, colorless to light yellow

liquid
[2][4][5]

Odor Odorless [6]

Boiling Point 260-270 °C (decomposes) [1][3][5]

Melting Point/Freezing Point Not available [4]

Flash Point >109 °C (>228.2 °F) [4]

Density 1.055 g/mL at 25 °C [1][3]

Solubility Insoluble in water [5]

Refractive Index n20/D 1.552 [1][3]

Stability
Stable under normal

temperatures and pressures.
[4]

Incompatibilities Strong oxidizing agents. [4]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide.
[4]

Hazard Identification and GHS Classification
Ethyl phenylpropiolate is classified as an irritant. The Globally Harmonized System (GHS)

classification is detailed below.

Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation
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Signal Word: Warning

GHS Pictogram:

alt text

Exposure Controls and Personal Protection
No occupational exposure limits have been established for Ethyl phenylpropiolate.[4]

However, due to its irritant nature, appropriate personal protective equipment (PPE) must be

worn at all times when handling this chemical.

Type of Protection Recommendation Standard

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

-

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation. If irritation is

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Safe Handling and Storage
Handling:

Wash thoroughly after handling.[4]

Use with adequate general or local exhaust ventilation.[4]

Avoid contact with eyes, skin, and clothing.[4]
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Avoid ingestion and inhalation.[4]

Storage:

Store in a cool, dry place.[4]

Keep container tightly closed when not in use.[4]

Keep refrigerated (Store below 4°C/39°F).[4]

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[4]

Skin

Get medical aid. Immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Ingestion

Do not induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[4]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[4]

Accidental Release and Fire-Fighting Measures
Accidental Release:
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Absorb spill with inert material (e.g., vermiculite, sand, or earth), then place in a suitable

container for disposal.[4]

Wash the area with soap and water.[4]

Ensure adequate ventilation.[4]

Observe all precautions in the Personal Protective Equipment section.[4]

Fire-Fighting:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[4]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[4]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Ethyl
phenylpropiolate, from initial hazard assessment to emergency response.
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Safe Handling Workflow for Ethyl Phenylpropiolate

Experimental Protocols
Ethyl phenylpropiolate is a versatile reagent in organic synthesis, frequently used in

cycloaddition reactions and as an acceptor for nucleophilic additions. Below are general

experimental protocols for its use, incorporating necessary safety precautions.

General Procedure for a [3+2] Cycloaddition Reaction
with an Azide
This protocol describes a typical Huisgen 1,3-dipolar cycloaddition to form a triazole.

Methodology:
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Reaction Setup: In a fume hood, add a stir bar to a round-bottom flask equipped with a reflux

condenser and a nitrogen inlet.

Reagent Addition: Dissolve the organic azide (1.0 eq.) and Ethyl phenylpropiolate (1.0-1.2

eq.) in a suitable solvent (e.g., toluene, THF, or acetonitrile).

Reaction Conditions: Heat the reaction mixture to the desired temperature (this can range

from room temperature to reflux, depending on the reactivity of the azide) and stir under a

nitrogen atmosphere. Monitor the reaction progress by TLC or LC-MS.

Work-up:

Safety Note: Allow the reaction to cool to room temperature before opening the flask.

Remove the solvent under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent such as ethyl acetate and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Purification: Filter the drying agent and concentrate the filtrate in vacuo. Purify the crude

product by column chromatography on silica gel.

General Procedure for Nucleophilic Addition of a Thiol
This protocol outlines the addition of a thiol to the alkyne of Ethyl phenylpropiolate.

Methodology:

Reaction Setup: In a fume hood, add a stir bar to a round-bottom flask under a nitrogen

atmosphere.

Reagent Addition: Dissolve the thiol (1.0 eq.) and a suitable base (e.g., triethylamine, DBU,

or sodium ethoxide) in an appropriate solvent (e.g., ethanol or DMF).

Addition of Electrophile: Cool the solution in an ice bath and add Ethyl phenylpropiolate
(1.0 eq.) dropwise.
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Reaction Conditions: Allow the reaction to warm to room temperature and stir until

completion (monitor by TLC or LC-MS).

Work-up:

Safety Note: Quench the reaction carefully by adding a saturated aqueous solution of

ammonium chloride.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure. Purify

the product by column chromatography or distillation.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow involving Ethyl
phenylpropiolate, emphasizing key safety checkpoints.
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Experimental Workflow with Safety Checkpoints
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This guide is intended to provide a comprehensive overview of the safe handling of Ethyl
phenylpropiolate. It is imperative that all laboratory personnel are thoroughly familiar with this

information and the contents of the Safety Data Sheet before commencing any experimental

work. Always prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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